BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling Rauvotetraphylline C: A Technical
Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rauvotetraphylline C

Cat. No.: B15592083

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rauvotetraphylline C is a naturally occurring indole alkaloid isolated from the aerial parts of
Rauwolfia tetraphylla. As a member of the Rauvotetraphylline class of compounds, it
represents a subject of interest within the field of natural product chemistry and pharmacology.
This technical guide provides a concise summary of its core molecular properties and available
biological activity data.

Core Molecular Data

The fundamental molecular characteristics of Rauvotetraphylline C are summarized in the
table below. This data is essential for any experimental design and interpretation of results.

Property Value Source(s)
Molecular Formula C28H34N207 [1][2]
Molecular Weight 510.58 g/mol [1]

Biological Activity and Experimental Insights

To date, the publicly available research on the specific biological activities of
Rauvotetraphylline C is limited. However, a key study has evaluated its cytotoxic potential
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against a panel of human cancer cell lines.

In Vitro Cytotoxicity Assessment

Rauvotetraphylline C, along with its structural analogs Rauvotetraphyllines A, B, D, and E,
was screened for cytotoxic activity against five human cancer cell lines:

HL-60: Human promyelocytic leukemia cells

SMMC-7721: Human hepatocellular carcinoma cells

A-549: Human lung carcinoma cells

MCE-7: Human breast adenocarcinoma cells

SW-480: Human colon adenocarcinoma cells

The results of this screening indicated that Rauvotetraphylline C was inactive against all
tested cell lines, exhibiting an ICso value greater than 40 pM.[3]

The cytotoxicity was determined using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) assay. The general steps for this type of assay are outlined
below.
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Culture and maintain
human cancer cell lines

Seed cells into
96-well plates

Compound Treatment

Prepare serial dilutions
of Rauvotetraphylline C

Add compound dilutions
to wells

Incubate for a
specified period (e.g., 48-72h)

Add MTT reagent
to each well

Incubate to allow formazan
crystal formation

Add solubilizing agent
(e.g., DMSO)

Measure absorbance
on a plate reader
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Logical flow from experimental observation to conclusion.
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Future Directions

The lack of significant cytotoxic activity does not preclude other potential biological effects for
Rauvotetraphylline C. The broader pharmacological profile of Rauwolfia alkaloids, which
includes anti-inflammatory and antimicrobial activities, suggests that further investigation into
these areas could be warranted. Future research should aim to:

» Screen Rauvotetraphylline C against a broader range of biological targets.
 Investigate its potential anti-inflammatory, antibacterial, and antifungal properties.
o Elucidate any relevant signaling pathways through which it may exert a biological effect.

As a pure, isolated compound, Rauvotetraphylline C remains a valuable tool for further
pharmacological exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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